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Compound of Interest

Compound Name: 5'-Thymidylic acid

Cat. No.: B1581409 Get Quote

A Comprehensive Technical Guide to 5'-
Thymidylic Acid
For researchers, scientists, and professionals in drug development, a precise understanding of

fundamental biomolecules is paramount. This guide provides an in-depth look at the chemical

and physical properties of 5'-Thymidylic acid, also known as deoxythymidine monophosphate

(dTMP), a critical component of DNA.

Chemical Structure and Identification
5'-Thymidylic acid is a deoxyribonucleotide, one of the four monomeric units that constitute

deoxyribonucleic acid (DNA). Its structure comprises a phosphate group, a deoxyribose sugar,

and the nucleobase thymine. The phosphate group is esterified to the 5' carbon of the

deoxyribose sugar.

Molecular Formula: C₁₀H₁₅N₂O₈P[1][2]

IUPAC Name: [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl

dihydrogen phosphate[2]

Synonyms: Deoxythymidine-5'-monophosphate, Thymidine monophosphate, dTMP[2][3]

CAS Number: 365-07-1[2]
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SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C--INVALID-LINK--COP(=O)(O)O">C@@HO[2]

InChI: InChI=1S/C10H15N2O8P/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(20-8)4-19-

21(16,17,18)/h3,6-8,13H,2,4H2,1H3,(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1[2][4]

InChIKey: GYOZYWVXFNDGLU-XLPZGREQSA-N[2][4]

Physicochemical Data
A summary of the key quantitative properties of 5'-Thymidylic acid is presented in the table

below for easy reference and comparison.

Property Value Source

Molecular Weight 322.21 g/mol [2]

Water Solubility 6.78 g/L [5]

pKa (Strongest Acidic) 1.23 [5]

pKa (Strongest Basic) -3.2 [5]

logP -1.4 [5]

Hydrogen Bond Donor Count 4 [5]

Hydrogen Bond Acceptor

Count
7 [5]

Rotatable Bond Count 4 [5]

Polar Surface Area 145.63 Å² [5]

Biological Significance and Signaling Pathways
5'-Thymidylic acid is a cornerstone of DNA synthesis. It is synthesized de novo from

deoxyuridine monophosphate (dUMP) through a methylation reaction catalyzed by the enzyme

thymidylate synthase.[3][5] This enzyme is a critical target in cancer chemotherapy. Once

synthesized, dTMP can be further phosphorylated to deoxythymidine diphosphate (dTDP) and

subsequently to deoxythymidine triphosphate (dTTP) by thymidine kinase and nucleoside
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diphosphate kinase, respectively. dTTP is then utilized by DNA polymerases for the replication

and repair of DNA.

dUMP
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DNA
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Biosynthetic pathway of 5'-Thymidylic acid and its incorporation into DNA.

Experimental Protocols
The enzymatic synthesis of 5'-Thymidylic acid is a key reaction in molecular biology and drug

discovery. Below is a detailed methodology for a typical thymidylate synthase activity assay.

Objective: To measure the enzymatic activity of thymidylate synthase by monitoring the

conversion of dUMP to dTMP.
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Materials:

Thymidylate synthase enzyme

Assay Buffer: 50 mM Tris-HCl, pH 7.5, 25 mM MgCl₂, 1 mM dithiothreitol (DTT)

Deoxyuridine monophosphate (dUMP) solution (5 μM)

5,10-Methylenetetrahydrofolate (CH₂-THF) solution (5 μM)

Quenching solution: 0.36 N HCl

Spectrophotometer

Procedure:

Prepare the reaction mixture in a microcentrifuge tube by combining 50 μL of assay buffer, 5

μL of dUMP solution, and 5 μL of CH₂-THF solution.

Pre-incubate the reaction mixture at 37°C for 5 minutes.

Initiate the reaction by adding 5 μL of the thymidylate synthase enzyme solution (final

concentration of 5 μM) to the reaction mixture.

Incubate the reaction at 37°C for 15 minutes.

Stop the reaction by adding 100 μL of the quenching solution (0.36 N HCl).

Measure the increase in absorbance at 340 nm, which corresponds to the formation of

dihydrofolate, a product of the reaction.[1]

The enzyme activity can be calculated based on the change in absorbance over time, using

the molar extinction coefficient of dihydrofolate.

Experimental Workflow Visualization:
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Workflow for a typical thymidylate synthase activity assay.
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Chemical Structure Visualization
The precise chemical structure of 5'-Thymidylic acid is depicted below, highlighting the

arrangement of its constituent atoms.

Chemical structure of 5'-Thymidylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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